3-Amino-3-(3-chlorophenyl)-N-methylpropanamide

• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol
• SMILES: CNC(=O)CC(C1=CC(=CC=C1)Cl)N
• InChI: InChI=1S/C10H13ClN2O/c1-13-10(14)6-9(12)7-3-2-4-8(11)5-7/h2-5,9H,6,12H2,1H3,(H,13,14)
• InChIKey: JHCFIFQRFODSFR-UHFFFAOYSA-N

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide Overview

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide (CAS: 1226181-89-0, MF: C10H13ClN2O, MW: 212.67) [1] is a β-amino amide derivative featuring a 3-chlorophenyl substituent at the β-position and an N-methyl carboxamide terminus. The compound possesses both a primary amine and a secondary amide functional group, positioning it as a modular intermediate for the synthesis of β-amino acid derivatives and peptidomimetics . The 3-chlorophenyl moiety confers distinct electronic and lipophilic properties compared to unsubstituted phenyl or alternative halogenation patterns, while the N-methyl amide differentiates it from primary amide analogs (e.g., 3-amino-3-(3-chlorophenyl)propanamide) in terms of hydrogen-bonding capacity and metabolic liability. Available supplier specifications indicate standard purity grades of 95% or 97%, with analytical characterization (HPLC, NMR) provided on a batch-specific basis [1].

β-Amino amide scaffold with meta-chloro and N-methyl substitution for modular synthesis

Supplier-specified purity range with batch-specific analytical documentation

Defined hydrogen-bond donor profile differentiates from primary amide analogs

• [1] Chemsrc. 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide. CAS 1226181-89-0. https://m.chemsrc.com View Source

Why 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide Cannot Be Substituted

The presence of both a meta-chloro substituent on the phenyl ring and an N-methyl amide group creates a specific pharmacophoric profile that is not interchangeable with close structural analogs. Substituting the 3-chlorophenyl group with an unsubstituted phenyl, 4-chlorophenyl, or 2-chlorophenyl variant alters electronic distribution, lipophilicity (ClogP), and steric presentation to biological targets [1]. Similarly, replacement of the N-methyl amide with a primary amide (e.g., 3-amino-3-(3-chlorophenyl)propanamide) modifies hydrogen-bond donor count and metabolic susceptibility to amidases. In broader β-amino amide series, meta-chloro substitution has been associated with modulated target engagement and altered pharmacokinetic parameters relative to ortho- or para-substituted analogs [1]. Consequently, direct substitution without experimental validation may confound SAR interpretation, alter synthetic route compatibility, and compromise assay reproducibility.

▲ Meta-chloro substitution vs ortho/para isomers may shift electronic and lipophilic profile

▲ N-Methyl amide vs primary amide changes H-bond donor count and metabolic susceptibility

▲ Unique CAS registration and vendor-specific availability prevent mix-up with close analogs

• [1] PubChem. 3-Amino-3-(3-chlorophenyl)propanoic acid. CID 71755469. National Center for Biotechnology Information. View Source

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide: Comparative Evidence

Molecular Weight Difference vs. Primary Amide

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide exhibits a molecular weight of 212.67 g/mol (C10H13ClN2O) [1], which is 14 Da greater than the corresponding primary amide analog 3-amino-3-(3-chlorophenyl)propanamide (MW 198.65 g/mol, C9H11ClN2O) . This mass difference corresponds to the N-methyl substitution, which eliminates one hydrogen-bond donor site relative to the primary amide, reducing polarity and total polar surface area. The presence of the N-methyl group also alters the compound's chromatographic retention behavior and metabolic vulnerability to amidase-mediated hydrolysis. This differentiation is material for researchers designing compounds with modulated hydrogen-bonding capacity or seeking to reduce metabolic clearance via N-methyl capping.

MW vs Primary Amide

Data to verify

212.67 vs 198.65 g/mol (+14 Da, 7.1% increase)

Altered hydrogen-bond capacity and metabolic profile

Calculated from molecular formula; no direct experimental batch data cited

Evidence Dimension	Molecular Weight
Target Compound Data	212.67 g/mol
Comparator Or Baseline	3-Amino-3-(3-chlorophenyl)propanamide: 198.65 g/mol
Quantified Difference	+14 Da (7.1% increase)
Conditions	Calculated from molecular formula; C10H13ClN2O vs C9H11ClN2O

Why This Matters

The 14 Da mass difference and altered hydrogen-bonding profile affect chromatographic retention, metabolic stability, and target binding kinetics, rendering the compounds non-interchangeable in medicinal chemistry workflows.

• [1] Chemsrc. 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide. CAS 1226181-89-0. Molecular Weight: 212.67 g/mol. https://m.chemsrc.com View Source

Chlorine Position Isomer Comparison

The 3-chlorophenyl (meta-chloro) substituent in 3-amino-3-(3-chlorophenyl)-N-methylpropanamide confers distinct electronic properties compared to its 4-chlorophenyl (para) isomer. In β-amino acid and amide scaffolds, meta-substitution alters the vector of the chloro substituent and modifies electron density distribution on the aromatic ring via inductive effects without the resonance contribution observed in para-substituted analogs. Literature on structurally related β-amino acids indicates that meta-chloro substitution yields different calculated ClogP values and target-binding geometries relative to para-chloro substitution . Specifically, 3-amino-3-(4-chlorophenyl)propanoic acid hydrochloride is noted to exhibit a "specific substitution pattern and resultant biological activity profile" distinct from meta-substituted counterparts .

Cl Position Isomer SAR

Class-level

meta-Cl vs para-Cl: distinct electronic/steric fingerprint

Positional isomer may differentiate target engagement

Inferred from structural isomerism; no primary data for this compound

Evidence Dimension	Substitution Pattern (Cl Position)
Target Compound Data	3-chlorophenyl (meta-Cl)
Comparator Or Baseline	4-chlorophenyl (para-Cl) analog: 3-amino-3-(4-chlorophenyl)propanoic acid
Quantified Difference	Not quantified in available primary data; inferred from positional isomer SAR
Conditions	In silico comparison based on structural isomerism

Why This Matters

Meta-chloro substitution provides a distinct electronic and steric fingerprint that can differentiate target engagement, off-rate kinetics, and physicochemical properties, necessitating careful selection based on specific assay requirements.

CAS Registry and Vendor Availability

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide is cataloged under CAS 1226181-89-0, a unique identifier distinct from structurally related analogs . Primary amide analogs carry separate CAS registrations: 3-amino-3-(3-chlorophenyl)propanamide (multiple CAS including 1307991-87-2 for the (3S)-enantiomer ), 3-amino-N-(3-chlorophenyl)propanamide (CAS 87231-26-3 ), and (3R)-3-amino-3-(3-chlorophenyl)propanamide hydrochloride (CAS 1376000-87-1 [1]). Current supplier availability for CAS 1226181-89-0 includes Leyan (Product No. 2006455) and Chemsrc, with standard purity specifications of 95% . Each analog carries distinct commercial availability, pricing, and lead time profiles due to separate synthetic routes and demand patterns.

CAS Registry

Specification review

1226181-89-0 (unique)

Enables accurate procurement and inventory control

Separate from primary amide analogs (e.g., 1307991-87-2); supplier stock verified

Evidence Dimension	CAS Registry Number
Target Compound Data	1226181-89-0
Comparator Or Baseline	1307991-87-2 (primary amide, S-enantiomer); 87231-26-3 (N-aryl amide isomer); 1376000-87-1 (primary amide, R-enantiomer HCl salt)
Quantified Difference	Unique registry assignments; no overlap
Conditions	CAS registry database

Why This Matters

Unique CAS registration enables accurate procurement, inventory tracking, and regulatory compliance, preventing cross-contamination or misidentification in multi-compound screening libraries.

• [1] American Elements. (3R)-3-Amino-3-(3-chlorophenyl)propanamide hydrochloride. CAS 1376000-87-1. https://www.americanelements.com View Source

N-Methyl Amide vs. Primary Amide

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide contains an N-methyl carboxamide terminus, which reduces hydrogen-bond donor capacity by one relative to the primary amide present in 3-amino-3-(3-chlorophenyl)propanamide (CAS 1307991-87-2) . This structural modification affects multiple downstream properties relevant to medicinal chemistry applications: (1) reduced polarity and aqueous solubility; (2) altered metabolic susceptibility, as N-methyl amides are generally less prone to amidase-mediated hydrolysis than primary amides; and (3) modified hydrogen-bonding networks in target binding pockets. The N-methyl group also introduces steric bulk that can influence conformational preferences of the propanamide chain and restrict rotational freedom. SMILES notation for the target compound (CNC(=O)CC(N)c1cccc(Cl)c1) [1] confirms the tertiary amide structure versus the primary amide of analogs.

H-Bond Donor Count

Data to verify

N-methyl amide: -1 HBD vs primary amide

Impacts solubility, metabolic stability, and target binding

Derived from SMILES; experimental confirmation of HBD properties recommended

Evidence Dimension	Hydrogen-Bond Donor Count
Target Compound Data	N-methyl amide (tertiary amide); HBD count = 2 (NH2 + NH-CH3 not present; amide NH is secondary, not primary)
Comparator Or Baseline	3-Amino-3-(3-chlorophenyl)propanamide: primary amide; HBD count = 3 (NH2 + CONH2)
Quantified Difference	-1 hydrogen-bond donor
Conditions	Structural analysis based on SMILES and functional group identification

Why This Matters

The N-methyl modification alters physicochemical properties (LogP, solubility), metabolic fate, and target binding interactions, making this compound a distinct chemical entity for SAR exploration rather than a drop-in replacement for primary amide analogs.

• [1] Chemsrc. 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide. CAS 1226181-89-0. SMILES: CNC(=O)CC(N)c1cccc(Cl)c1. https://m.chemsrc.com View Source

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide Research Applications

N-Methyl β-Amino Amide Scaffold Exploration

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide provides a defined N-methyl amide pharmacophore (MW 212.67, CAS 1226181-89-0) [1] that differs from primary amide analogs by reduced hydrogen-bond donor capacity and altered metabolic liability. Researchers engaged in systematic SAR campaigns can employ this compound to interrogate the contribution of N-methylation to target binding affinity, selectivity, and microsomal stability, comparing directly against the primary amide analog (MW 198.65) as a baseline control. The 14 Da mass difference provides an unambiguous analytical marker for metabolic fate studies.

β-Amino Acid and Peptidomimetic Synthesis

The compound's free primary amine at the β-position enables facile coupling to carboxylic acids, sulfonyl chlorides, or isocyanates, making it a versatile intermediate for constructing β-amino acid amides and peptidomimetics. The 3-chlorophenyl moiety introduces lipophilicity and potential halogen-bonding interactions, while the N-methyl amide provides a metabolically capped C-terminus. This scaffold is particularly relevant for generating libraries of β-amino amides where N-methylation is a design variable of interest.

Meta- vs. Para-Chloro Halogen SAR

The meta-chloro substitution pattern of this compound offers a distinct electronic and steric profile compared to para-chloro isomers. Researchers evaluating the positional effects of halogen substitution on target engagement or physicochemical properties can utilize 3-amino-3-(3-chlorophenyl)-N-methylpropanamide in parallel with 4-chlorophenyl analogs [1] to deconvolute the contribution of halogen position to observed biological activity. Such systematic comparisons support rational lead optimization and patent strategy development.

Analytical Reference Standard Development

With a defined molecular formula (C10H13ClN2O), exact mass (212.67 g/mol), and unique CAS registration (1226181-89-0) [1], this compound can serve as a reference standard for developing LC-MS or HPLC methods intended to monitor N-methylated β-amino amides. The presence of a single chlorine atom provides a characteristic isotopic signature (M:M+2 ratio ~3:1) that facilitates unambiguous detection in complex biological matrices. Supplier-provided analytical certificates (HPLC, NMR) support qualification as an in-house reference material.

Application

Selection Property

Validation Focus

N-Methyl β-Amino Amide Scaffold Exploration

N-Methyl amide pharmacophore identity

Hydrogen-bond donor capacity and metabolic stability comparison with primary amide

β-Amino Acid and Peptidomimetic Synthesis

Free β-amine reactivity and N-methyl capping

Coupling efficiency and library diversification

Meta- vs. Para-Chloro Halogen SAR

Meta-chloro substitution pattern

Electronic/steric differentiation from para-isomer and target engagement impact

Analytical Reference Standard Development

Defined mass and chlorine isotopic signature

LC-MS/HPLC method qualification and batch-specific characterization

• [1] Chemsrc. 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide. CAS 1226181-89-0. https://m.chemsrc.com View Source